8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(2-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
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Description
8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(2-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H22N6O2 and its molecular weight is 378.436. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
The compound 8-(3,5-dimethyl-1H-pyrazol-1-yl)-3,7-dimethyl-1-(2-methylbenzyl)-1H-purine-2,6(3H,7H)-dione has been implicated in the synthesis of novel chemical entities with potential biological activities. Notably, it has been used in the formation of 5-azolylmethyl-2-bromo-5,6-dihydrothiazolo[3,2-b]-1,2,4-triazoles. The reaction of a related compound, 8-bromo-1,3-dimethyl-3,7-dihydropurine-2,6-dione, with various NH-azoles leads to structurally distinct products, underlining the versatility of these molecules in synthetic organic chemistry (Khaliullin et al., 2014).
Formation of Complex Molecules
The compound plays a role in complex molecule formation, as demonstrated in studies involving the condensation of 1,3-diethyl-2-thiobarbituric acid and 3,5-dimethyl-1-phenylpyrazole-4-carbaldehyde. The resulting molecule's structure has been confirmed through various spectroscopic analyses, indicating its potential in forming complex structures suitable for further applications in medicinal chemistry (Asiri & Khan, 2010).
Anticancer and Antimicrobial Activities
Derivatives of this compound have shown promising results in antineoplastic, anti-HIV-1, and antimicrobial activities. For instance, specific derivatives exhibited significant anticancer activity against melanoma MALME-3M, non-small lung cancer HOP-92, and breast cancer T-47D cell lines. Additionally, some derivatives demonstrated moderate anti-HIV-1 activity and noteworthy antimicrobial effects against various bacterial strains, albeit without notable antifungal activity (Ashour et al., 2012).
Catalysis in Polymerization
In the realm of polymer science, certain zinc enolate complexes derived from compounds structurally similar to this compound have demonstrated catalytic properties in the ring-opening polymerization (ROP) of rac-lactide. This highlights the potential utility of these compounds in the synthesis of biodegradable polymers, which is crucial for developing sustainable materials (Yu et al., 2013).
Properties
IUPAC Name |
8-(3,5-dimethylpyrazol-1-yl)-3,7-dimethyl-1-[(2-methylphenyl)methyl]purine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O2/c1-12-8-6-7-9-15(12)11-25-18(27)16-17(24(5)20(25)28)21-19(23(16)4)26-14(3)10-13(2)22-26/h6-10H,11H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHYVAAIPUJOMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C(=O)C3=C(N=C(N3C)N4C(=CC(=N4)C)C)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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